Fabrication of hierarchically porous ZIF-8 using a competitive ligand via a one-step method in supercritical CO2 and its application for CO2 adsorption†
CrystEngComm Pub Date: 2023-12-01 DOI: 10.1039/D3CE01097J
Abstract
Hierarchically porous metal–organic frameworks (HP-MOFs) possess the advantages of the high porosity of MOFs and unique properties, such as a wide pore size range. Hierarchically porous ZIF-8 (HP-ZIF-8) was facilely fabricated via a one-step method in supercritical CO2 (scCO2) using a competitive ligand. The mesoporous structure and morphology of HP-ZIF-8 can be easily adjusted by changing the dosage of competing ligands and the reaction temperature. When the molar ratio of zinc acetylacetonate, 2-methylimidazole, and 2-butyl-1H-imidazole was 1 : 1 : 6, the HP-ZIF-8 with micropores (1.7 nm) and mesopores (3.9–30 nm) was synthesized at 50 °C and 30 MPa for 3 hours with excellent reproducibility. The as-synthesized ZIF-8 shows a high activity for CO2 adsorption, and the CO2 equilibrium adsorption capacity reached up to 1.49 mmol g−1 sorbent at 25 °C and 0.1 MPa. Moreover, the CO2 equilibrium adsorption capacity of HP-ZIF-8 was maintained at 1.36 mmol g−1 sorbent after 7 cycles.
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